(1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine

• IUPAC Name: [1-(1,3-benzoxazol-2-yl)cyclopropyl]methanamine
• InChI: InChI=1S/C11H12N2O/c12-7-11(5-6-11)10-13-8-3-1-2-4-9(8)14-10/h1-4H,5-7,12H2
• InChI Key: BIQCXVBXABVFTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN)C2=NC3=CC=CC=C3O2
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol

Description

“(1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine” also known as BOCM, is a synthetic compound with a molecular formula of C11H12N2O. It is a unique compound that can be used for pharmaceutical testing.

Scientific Research Applications

Enantioselective Synthesis

This compound plays a significant role in the enantioselective synthesis of 2-(2-Arylcyclopropyl)glycines, which are conformationally restricted homophenylalanine analogs. This process involves starting from simple aromatic aldehydes and acetylfuran to create (E)-1-(furan-2-yl)-3-arylprop-2-en-1-ones, which are further processed to yield (furan-2-yl)(2-arylcyclopropyl)methanones. These are then converted to (2-arylcyclopropyl)(furan-2-yl)methanamines in optically pure form and high yield, showing the compound's potential in precise synthetic chemistry (Demir et al., 2004).

Antimicrobial Properties

Several derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine, closely related to the compound , have been synthesized and found to exhibit variable degrees of antibacterial and antifungal activities. This suggests the potential of these compounds, including 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine, in developing new antimicrobial agents (Visagaperumal et al., 2010).

Application in Medicinal Chemistry

Research has indicated the potential of related benzimidazole derivatives in medicinal chemistry, particularly for their antimicrobial properties. This suggests that 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine could also be relevant in this field, considering its structural similarities (Ajani et al., 2016).

Corrosion Inhibition

Amino acid compounds, similar to 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine, have been studied for their effectiveness as corrosion inhibitors in various solutions. These studies can help in understanding the potential application of such compounds in protecting metals against corrosion (Yadav et al., 2015).

Neuroprotective Activities

Research into oxadiazolylindazole sodium channel modulators, which are structurally related to 1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine, has uncovered their potential as neuroprotective agents. This suggests that further investigation into similar compounds might reveal significant neurological applications (Clutterbuck et al., 2009).

Mechanism of Action

Target of Action

Benzoxazole derivatives, which include this compound, have been found to exhibit a wide spectrum of pharmacological activities . These activities suggest that the compound may interact with a variety of biological targets, including various enzymes, receptors, and cellular structures involved in microbial and cancer cell growth .

Mode of Action

Benzoxazole derivatives have been shown to interact with their targets in a way that inhibits the growth of bacteria, fungi, and cancer cells . This suggests that (1-(Benzo[d]oxazol-2-yl)cyclopropyl)methanamine may also act by interfering with essential biological processes in these cells, leading to their death or growth inhibition.

Biochemical Pathways

Given the broad spectrum of pharmacological activities exhibited by benzoxazole derivatives, it can be inferred that this compound may affect multiple biochemical pathways . These could include pathways involved in bacterial and fungal growth, as well as pathways involved in cancer cell proliferation .

Result of Action

Based on the known activities of benzoxazole derivatives, it can be inferred that this compound may lead to the death or growth inhibition of bacteria, fungi, and cancer cells .